Cas no 1428357-83-8 (1-[4-(1H-imidazol-1-yl)pyridine-2-carbonyl]-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-[4-(1H-imidazol-1-yl)pyridine-2-carbonyl]-1,2,3,4-tetrahydroquinoline
• CAS No: 1428357-83-8
• MF: C₁₈H₁₆N₄O
• MW: 304.345843315125
• CID: 5367002
• Update Time: 2025-10-30

1-[4-(1H-imidazol-1-yl)pyridine-2-carbonyl]-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2H-quinolin-1-yl-(4-imidazol-1-ylpyridin-2-yl)methanone
• 1-[4-(1H-imidazol-1-yl)pyridine-2-carbonyl]-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C18H16N4O/c23-18(22-10-3-5-14-4-1-2-6-17(14)22)16-12-15(7-8-20-16)21-11-9-19-13-21/h1-2,4,6-9,11-13H,3,5,10H2
• InChI Key： HSGCNFURXJVJML-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=CC=C2)CCC1)(C1=NC=CC(N2C=NC=C2)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-[4-(1H-imidazol-1-yl)pyridine-2-carbonyl]-1,2,3,4-tetrahydroquinoline

Introduction to 1-[4-(1H-imidazol-1-yl)pyridine-2-carbonyl]-1,2,3,4-tetrahydroquinoline (CAS No. 1428357-83-8)

1-[4-(1H-imidazol-1-yl)pyridine-2-carbonyl]-1,2,3,4-tetrahydroquinoline (CAS No. 1428357-83-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrahydroquinoline core and a imidazolyl-pyridine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The tetrahydroquinoline scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. It has been extensively studied for its anti-inflammatory, anti-cancer, and neuroprotective properties. The imidazolyl-pyridine moiety, on the other hand, is known for its ability to interact with specific receptors and enzymes, making it a valuable component in the design of targeted therapeutics.

Recent research has highlighted the potential of 1-[4-(1H-imidazol-1-yl)pyridine-2-carbonyl]-1,2,3,4-tetrahydroquinoline in the treatment of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a key factor in the pathogenesis of Alzheimer's disease. The researchers found that the compound effectively reduced oxidative stress and inflammation in neuronal cells, thereby preserving their viability and function.

In addition to its neuroprotective properties, 1-[4-(1H-imidazol-1-yl)pyridine-2-carbonyl]-1,2,3,4-tetrahydroquinoline has shown promise in cancer research. A study conducted at the National Cancer Institute in 2022 reported that this compound selectively inhibits the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The compound was found to induce apoptosis in various cancer cell lines while sparing normal cells, suggesting its potential as a selective anti-cancer agent.

The pharmacokinetic properties of 1-[4-(1H-imidazol-1-yl)pyridine-2-carbonyl]-1,2,3,4-tetrahydroquinoline have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences in 2023 indicated that the compound has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. These properties are crucial for ensuring sustained therapeutic effects and minimizing dosing frequency.

Furthermore, the safety profile of 1-[4-(1H-imidazol-1-yl)pyridine-2-carbonyl]-1,2,3,4-tetrahydroquinoline has been evaluated in preclinical studies. Toxicity assessments conducted on animal models showed that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support its potential for further clinical development.

In conclusion, 1-[4-(1H-imidazol-1-yl)pyridine-2-carbonyl]-1,2,3,4-tetrahydroquinoline (CAS No. 1428357-83-8) represents a promising candidate for the treatment of neurodegenerative diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications.